Cas no 2228164-25-6 (3-2-(methylsulfanyl)ethyloxolane-2,5-dione)

3-2-(Methylsulfanyl)ethyloxolane-2,5-dione is a sulfur-containing heterocyclic compound featuring a five-membered oxolane (tetrahydrofuran) ring with a 2,5-dione functionality and a methylsulfanyl-ethyl substituent. This structure imparts reactivity useful in organic synthesis, particularly as a precursor for functionalized lactones or thioether derivatives. The presence of the methylsulfanyl group enhances its potential as a building block for pharmaceuticals, agrochemicals, or specialty polymers due to its ability to participate in further modifications, such as oxidation or nucleophilic substitution. Its balanced polarity and stability make it suitable for controlled reactions in fine chemical applications. The compound’s structural features offer versatility in designing biologically active molecules or advanced materials.
3-2-(methylsulfanyl)ethyloxolane-2,5-dione structure
2228164-25-6 structure
Product Name:3-2-(methylsulfanyl)ethyloxolane-2,5-dione
CAS No:2228164-25-6
MF:C7H10O3S
MW:174.217501163483
CID:5778745
PubChem ID:165617616
Update Time:2025-06-07

3-2-(methylsulfanyl)ethyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • EN300-1813093
    • 3-[2-(methylsulfanyl)ethyl]oxolane-2,5-dione
    • 2228164-25-6
    • 3-2-(methylsulfanyl)ethyloxolane-2,5-dione
    • Inchi: 1S/C7H10O3S/c1-11-3-2-5-4-6(8)10-7(5)9/h5H,2-4H2,1H3
    • InChI Key: KDUIZUXEZXDVQC-UHFFFAOYSA-N
    • SMILES: S(C)CCC1C(=O)OC(C1)=O

Computed Properties

  • Exact Mass: 174.03506535g/mol
  • Monoisotopic Mass: 174.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68.7Ų

3-2-(methylsulfanyl)ethyloxolane-2,5-dione Pricemore >>

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Additional information on 3-2-(methylsulfanyl)ethyloxolane-2,5-dione

Comprehensive Analysis of 3-2-(methylsulfanyl)ethyloxolane-2,5-dione (CAS No. 2228164-25-6): Properties, Applications, and Industry Trends

The chemical compound 3-2-(methylsulfanyl)ethyloxolane-2,5-dione (CAS No. 2228164-25-6) has garnered significant attention in recent years due to its unique structural properties and versatile applications. As a derivative of oxolane-2,5-dione, this compound features a methylsulfanyl ethyl group, which enhances its reactivity and functionality in various chemical processes. Researchers and industry professionals are increasingly exploring its potential in pharmaceuticals, agrochemicals, and specialty materials, aligning with the growing demand for sustainable and high-performance additives.

One of the most searched questions regarding 3-2-(methylsulfanyl)ethyloxolane-2,5-dione is its role in polymer modification. The compound's ability to act as a cross-linking agent or monomer has made it valuable in developing advanced polymers with improved thermal stability and mechanical strength. This aligns with the current industry focus on green chemistry and biodegradable materials, as manufacturers seek alternatives to traditional petrochemical-based products. Additionally, its sulfur-containing moiety offers unique electronic properties, making it a candidate for organic electronics applications.

In the pharmaceutical sector, CAS No. 2228164-25-6 is being investigated for its potential as a prodrug or intermediate in drug synthesis. Its oxolane-2,5-dione core is structurally similar to succinic acid derivatives, which are widely used in medicinal chemistry. Recent studies highlight its compatibility with enzyme-catalyzed reactions, a hot topic in biocatalysis and drug discovery. This has led to increased searches for "3-2-(methylsulfanyl)ethyloxolane-2,5-dione in drug delivery" and "biocompatible polymers," reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the compound's methylsulfanyl group provides a reactive site for further functionalization, enabling the creation of customized derivatives. This flexibility is particularly appealing in material science, where tailored properties are essential for applications like coatings, adhesives, and encapsulation technologies. The rise of nanotechnology has also spurred interest in its use for surface modification of nanoparticles, addressing the need for stable and functionalized nanomaterials.

Environmental considerations are another key driver of interest in 3-2-(methylsulfanyl)ethyloxolane-2,5-dione. With stricter regulations on volatile organic compounds (VOCs), industries are seeking low-emission alternatives. This compound's potential as a reactive diluent or non-toxic solvent aligns with these trends, prompting searches for "eco-friendly chemical substitutes" and "sustainable synthesis." Its compatibility with water-based systems further enhances its appeal in green manufacturing processes.

Looking ahead, the demand for CAS No. 2228164-25-6 is expected to grow, particularly in regions emphasizing circular economy principles. Its potential for upcycling waste materials into high-value products resonates with global sustainability goals. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing green chemistry and innovative material design, making it a subject of ongoing scientific and industrial exploration.

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